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Compound of Interest

Compound Name: MC180295

Cat. No.: B608874 Get Quote

Technical Support Center: MC180295
This technical support guide provides essential information on the solubility and stability of

MC180295 in Dimethyl Sulfoxide (DMSO), along with answers to frequently asked questions

and troubleshooting tips for researchers, scientists, and drug development professionals.

Solubility Data
MC180295 is readily soluble in DMSO. However, solubility can be affected by the purity and

water content of the DMSO. It is highly recommended to use fresh, anhydrous DMSO for the

preparation of stock solutions.

Parameter Value Source

Solubility in DMSO 72 mg/mL (200.88 mM) Selleck Chemicals[1]

100 mg/mL (279.01 mM) MedchemExpress[2][3]

Comment

Moisture-absorbing DMSO can

reduce solubility.[1] Ultrasonic

assistance may be required for

complete dissolution at higher

concentrations.[2][3]
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Proper storage of MC180295 as a dry powder and in DMSO stock solutions is critical to

maintain its integrity and activity.

Condition Recommendation Duration Source

Dry Powder Storage Store at -20°C. >3 years
MedKoo

Biosciences[4]

DMSO Stock Solution
Store at -20°C in

aliquots.
Up to 1 month

MedchemExpress[2]

[5]

Store at -80°C in

aliquots.
Up to 6 months

MedchemExpress[2]

[5]

Shipping
Shipped at ambient

temperature.

Stable for a few

weeks

MedKoo

Biosciences[4]

Note: It is strongly advised to aliquot stock solutions into single-use vials to avoid repeated

freeze-thaw cycles, which can degrade the compound.[2][5]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

Equilibration: Allow the vial of powdered MC180295 and a bottle of anhydrous, high-purity

DMSO to come to room temperature before opening to prevent moisture condensation.

Calculation: Calculate the required volume of DMSO to add to the vial to achieve a 10 mM

concentration. The molecular weight of MC180295 is 358.42 g/mol .

Dissolution: Under sterile conditions, add the calculated volume of anhydrous DMSO to the

vial containing MC180295.

Mixing: Vortex the solution until the compound is completely dissolved. If necessary, sonicate

the vial for a few minutes to ensure full dissolution.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots. Store

the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage

(up to 6 months).[2][5]
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Frequently Asked Questions (FAQs)
Q1: My MC180295 powder appears as a small amount of solid or a thin film in the vial. Is this

normal?

A1: Yes, this is normal, especially for small quantities of lyophilized compounds. The compound

is present in the vial. Add the calculated volume of DMSO and vortex or sonicate to ensure it is

fully dissolved.

Q2: I observed precipitation when I diluted my MC180295 DMSO stock solution into an

aqueous medium for my experiment. What should I do?

A2: This is a common issue for compounds with low aqueous solubility. Here are some

troubleshooting steps:

Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous

solution is as low as possible (typically below 0.5%) while maintaining the compound's

solubility.

Mixing: Vortex the solution thoroughly after dilution. Gentle warming to 37°C may also help to

redissolve the precipitate.

Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO

stock in the aqueous buffer.

Q3: How many freeze-thaw cycles can I subject my MC180295 DMSO stock solution to?

A3: It is best to avoid repeated freeze-thaw cycles.[2][5] Aliquoting the stock solution into

single-use vials is the recommended practice to maintain the stability and integrity of the

compound.

Q4: What is the mechanism of action of MC180295?

A4: MC180295 is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9).

[1][2][4] CDK9 is a key component of the positive transcription elongation factor b (P-TEFb)

complex, which plays a crucial role in regulating gene transcription. By inhibiting CDK9,
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MC180295 can modulate the expression of various genes, including those involved in cancer

cell proliferation and survival.

Signaling Pathway and Experimental Workflow
MC180295 exerts its effect by inhibiting the CDK9/Cyclin T1 complex, which is a critical

regulator of transcription elongation. The diagram below illustrates a simplified workflow for

preparing a stock solution of MC180295 for in vitro experiments.
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MC180295 Stock Solution Preparation Workflow
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Caption: Workflow for preparing and storing MC180295 stock solutions.
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The following diagram illustrates the simplified signaling pathway of CDK9, which is the target

of MC180295.

Simplified CDK9 Signaling Pathway
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Caption: Inhibition of the CDK9 signaling pathway by MC180295.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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